Cas no 25055-43-0 (5(4H)-Isoxazolone, 4-(3-aminopropyl)-)

5(4H)-Isoxazolone, 4-(3-aminopropyl)-, is a heterocyclic compound featuring an isoxazolone core substituted with a 3-aminopropyl group at the 4-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both the isoxazolone moiety and the primary amine functionality enables diverse reactivity, including cyclization, condensation, and nucleophilic substitution reactions. Its well-defined molecular framework makes it valuable for designing biologically active compounds, such as enzyme inhibitors or antimicrobial agents. The compound's stability and compatibility with common organic solvents further enhance its utility in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain its integrity.
5(4H)-Isoxazolone, 4-(3-aminopropyl)- structure
25055-43-0 structure
Product Name:5(4H)-Isoxazolone, 4-(3-aminopropyl)-
CAS No:25055-43-0
MF:C6H10N2O2
MW:142.155801296234
CID:5175189
Update Time:2025-11-07

5(4H)-Isoxazolone, 4-(3-aminopropyl)- Chemical and Physical Properties

Names and Identifiers

    • 5(4H)-Isoxazolone, 4-(3-aminopropyl)-
    • Inchi: 1S/C6H10N2O2/c7-3-1-2-5-4-8-10-6(5)9/h4-5H,1-3,7H2
    • InChI Key: LVJLXNIGEFQFAV-UHFFFAOYSA-N
    • SMILES: O1C(=O)C(CCCN)C=N1

5(4H)-Isoxazolone, 4-(3-aminopropyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-84258-0.05g
4-(3-aminopropyl)-4,5-dihydro-1,2-oxazol-5-one
25055-43-0
0.05g
$732.0 2023-02-11
Enamine
EN300-84258-0.1g
4-(3-aminopropyl)-4,5-dihydro-1,2-oxazol-5-one
25055-43-0
0.1g
$767.0 2023-02-11
Enamine
EN300-84258-0.25g
4-(3-aminopropyl)-4,5-dihydro-1,2-oxazol-5-one
25055-43-0
0.25g
$801.0 2023-02-11
Enamine
EN300-84258-0.5g
4-(3-aminopropyl)-4,5-dihydro-1,2-oxazol-5-one
25055-43-0
0.5g
$836.0 2023-02-11
Enamine
EN300-84258-1.0g
4-(3-aminopropyl)-4,5-dihydro-1,2-oxazol-5-one
25055-43-0
1.0g
$871.0 2023-02-11
Enamine
EN300-84258-2.5g
4-(3-aminopropyl)-4,5-dihydro-1,2-oxazol-5-one
25055-43-0
2.5g
$1707.0 2023-02-11
Enamine
EN300-84258-5.0g
4-(3-aminopropyl)-4,5-dihydro-1,2-oxazol-5-one
25055-43-0
5.0g
$2525.0 2023-02-11
Enamine
EN300-84258-10.0g
4-(3-aminopropyl)-4,5-dihydro-1,2-oxazol-5-one
25055-43-0
10.0g
$3746.0 2023-02-11
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01099993-1g
4-(3-Aminopropyl)-4,5-dihydro-1,2-oxazol-5-one
25055-43-0 95%
1g
¥4305.0 2023-03-11

Additional information on 5(4H)-Isoxazolone, 4-(3-aminopropyl)-

Research Brief on 5(4H)-Isoxazolone, 4-(3-aminopropyl)- (CAS: 25055-43-0): Recent Advances and Applications

5(4H)-Isoxazolone, 4-(3-aminopropyl)- (CAS: 25055-43-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key scaffold in drug discovery, particularly in the development of anti-inflammatory, antimicrobial, and anticancer agents. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 5(4H)-Isoxazolone derivatives, including 4-(3-aminopropyl)-substituted variants, using a novel one-pot multicomponent reaction. The researchers optimized reaction conditions to achieve high yields (up to 85%) and excellent purity, making this method scalable for industrial applications. The study also revealed that the 4-(3-aminopropyl) side chain significantly enhances the compound's solubility and bioavailability compared to other derivatives.

In terms of biological activity, a groundbreaking 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 5(4H)-Isoxazolone, 4-(3-aminopropyl)- exhibits potent inhibitory effects against COX-2, with an IC50 value of 0.8 μM. This finding positions the compound as a promising candidate for developing next-generation non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. Molecular docking studies suggested that the aminopropyl moiety forms critical hydrogen bonds with the COX-2 active site, explaining its enhanced selectivity.

Recent advancements in cancer research have also highlighted the potential of this compound. A 2024 study in European Journal of Medicinal Chemistry demonstrated that 5(4H)-Isoxazolone, 4-(3-aminopropyl)- induces apoptosis in triple-negative breast cancer cells by activating the p53 pathway and inhibiting STAT3 phosphorylation. The compound showed remarkable selectivity, with minimal cytotoxicity toward normal mammary epithelial cells at therapeutic concentrations (10-50 μM).

From a drug delivery perspective, researchers have developed nanoparticle formulations of 5(4H)-Isoxazolone, 4-(3-aminopropyl)- to improve its pharmacokinetic profile. A 2023 study in International Journal of Pharmaceutics reported that PEGylated liposomal encapsulation increased the compound's plasma half-life from 2.1 hours to 8.7 hours in murine models, while maintaining its therapeutic efficacy against bacterial infections caused by methicillin-resistant Staphylococcus aureus (MRSA).

Looking forward, the unique chemical properties of 5(4H)-Isoxazolone, 4-(3-aminopropyl)- (CAS: 25055-43-0) continue to inspire innovative applications. Current research directions include its potential as a fluorescent probe for cellular imaging (due to its intrinsic fluorescence properties) and as a building block for metal-organic frameworks (MOFs) with antimicrobial surfaces. The compound's versatility and demonstrated biological activities make it a valuable asset in the medicinal chemist's toolkit, with several patent applications filed in 2024 for novel derivatives and formulations.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司